![molecular formula C24H27N5O5S2 B2738980 4-(4-methylpiperidin-1-yl)sulfonyl-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide CAS No. 457651-85-3](/img/structure/B2738980.png)
4-(4-methylpiperidin-1-yl)sulfonyl-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Molecular Structure Analysis
The InChI code for a similar compound, 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline, is 1S/C12H18N2O2S/c1-10-6-8-14(9-7-10)17(15,16)12-4-2-11(13)3-5-12/h2-5,10H,6-9,13H2,1H3 . This provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
The physical form of a similar compound, 4-[(4-methylpiperidin-1-yl)sulfonyl]aniline, is solid and it should be stored at room temperature .Scientific Research Applications
Synthesis and Pharmacological Potential
4-(4-Methylpiperidin-1-yl)sulfonyl-N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide and its derivatives are primarily synthesized for their significant pharmacological properties, including inhibition of metalloenzyme carbonic anhydrase (CA). This enzyme plays a crucial role in various physiological processes such as respiration, acid-base balance, and the formation of aqueous humor and cerebrospinal fluid. Novel acridine and bis acridine sulfonamides, for instance, have been synthesized using a precursor closely related to 4-(4-Methylpiperidin-1-yl)sulfonyl-N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide. These compounds exhibit effective inhibitory activity against cytosolic carbonic anhydrase isoforms II and VII, suggesting potential therapeutic applications in managing conditions related to dysregulated carbonic anhydrase activity (Ulus et al., 2013).
Antibacterial and Anticancer Properties
Further research into derivatives of 4-(4-Methylpiperidin-1-yl)sulfonyl-N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide reveals their potential in developing new antimicrobial and anticancer agents. For instance, 5-substituted-1,3,4-oxadiazol-2-yl 4-(4-methylpiperidin-1-ylsulfonyl)benzyl sulfides have shown valuable antibacterial activity, hinting at their usefulness in combating bacterial infections (Aziz‐ur‐Rehman et al., 2017).
Metal Complexation for Enhanced Biological and Catalytic Potential
The complexation of sulfonylated compounds, including those similar to 4-(4-Methylpiperidin-1-yl)sulfonyl-N-[4-[(4-Methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide, with transition metals such as Nickel (II) and Iron (II), has been explored. These complexes exhibit promising biological and catalytic potentials, making them of interest in the pharmaceutical and chemical industries for their enhanced properties over the parent compound (Orie et al., 2021).
properties
IUPAC Name |
4-(4-methylpiperidin-1-yl)sulfonyl-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N5O5S2/c1-17-12-15-29(16-13-17)36(33,34)22-7-3-19(4-8-22)23(30)27-20-5-9-21(10-6-20)35(31,32)28-24-25-14-11-18(2)26-24/h3-11,14,17H,12-13,15-16H2,1-2H3,(H,27,30)(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PEFPZYQZFWKZLR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CC(=N4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N5O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
529.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-methylpiperidin-1-yl)sulfonyl-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.